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Compound of Interest

Compound Name: Adipate(1-)

Cat. No.: B1229196

For researchers, scientists, and drug development professionals, the selection of an
appropriate plasticizer is critical to achieving desired material properties. Adipate esters, a
prominent class of non-phthalate plasticizers, offer a favorable balance of performance, low
toxicity, and biodegradability. This guide provides a comprehensive comparison of various
adipate esters, supported by experimental data, to facilitate informed decision-making in
material formulation.

Adipate plasticizers are diesters of adipic acid and various alcohols. Their performance is
intrinsically linked to the structure of the alcohol component, influencing properties such as
plasticizing efficiency, permanence, and thermal stability. This report delves into a comparative
analysis of commonly used and novel adipate esters, focusing on key performance metrics
relevant to the development of flexible polymer formulations, particularly in polyvinyl chloride
(PVC).

Performance Metrics of Adipate Esters: A Tabular
Comparison

The following tables summarize the key performance indicators for a range of monomeric and
polymeric adipate esters, collated from various studies. These values provide a quantitative
basis for comparison.

Table 1: Plasticizing Efficiency and Thermal Stability of Adipate Esters in PVC
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Glass
Transition Onset
. L Temperature Decompositio
Adipate Ester Abbreviation Type
(Tg) of n Temperature
Plasticized (°C)
PVC (°C)
Unplasticized
- - 87[1] -
PVC
Dioctyl Adipate DOA Monomeric -37[1] -
Bis(2-ethylhexyl) ) .
) DEHA Monomeric Similar to DOA[2] -
Adipate
Butyl
Phenoxyethyl BPEA Monomeric -45[1] 321[1]
Adipate
_ Higher than Generally higher
Polymeric ) )
_ - Polymeric monomeric than
Adipate )
counterparts monomerics[3]
Significantly
Diethyl Adipate DEA Monomeric reduces PLA -
Tg[4]

Note: The plasticizing efficiency is inversely related to the glass transition temperature; a lower

Tg indicates higher efficiency.

Table 2: Mechanical Properties and Migration Resistance of PVC Plasticized with Adipate

Esters
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Adipate Ester

Tensile Strength

Elongation at

Migration/Extractio

(MPa) Break (%) n Resistance
Unplasticized PVC 41.35[5] 40.80[5] Not Applicable
Significantly higher o
) ) Lower than o Prone to migration[6]
Dioctyl Adipate (DOA) o than unplasticized
unplasticized PVC [7]

PVvC

Maintained or Significantly higher

22% increase vs.

. DIDPI[8]
monomerics [9][10]

Polymeric Adipate improved vs. than monomerics[3][8]

Good compatibility,
Butyl Phenoxyethyl

suggesting lower
Adipate (BPEA) 9 ;

migration[1]

Key Performance Characteristics

Plasticizing Efficiency: The primary function of a plasticizer is to increase the flexibility of a
polymer by lowering its glass transition temperature (Tg). As evidenced in Table 1, monomeric
adipates like Butyl Phenoxyethyl Adipate (BPEA) and Dioctyl Adipate (DOA) are highly effective
at reducing the Tg of PVC.[1] The efficiency is largely dependent on the molecular weight and
structure of the alcohol used in the esterification of adipic acid.[6]

Migration Resistance: A critical performance aspect, particularly for applications in the medical
and food contact sectors, is the resistance of the plasticizer to migrate out of the polymer
matrix. Monomeric plasticizers, due to their lower molecular weight, generally exhibit higher
migration rates compared to their polymeric counterparts.[3][9] Polymeric adipate plasticizers,
with their higher molecular weight and entangled polymer chains, demonstrate significantly
improved resistance to extraction and migration.[8][9][10]

Thermal Stability: The thermal stability of the plasticized polymer is crucial for processing and
end-use applications at elevated temperatures. The inherent thermal stability of the adipate
ester contributes to the overall performance of the final product. For instance, Butyl
Phenoxyethyl Adipate (BPEA) has been shown to have a higher thermal-oxidative stability
compared to some conventional plasticizers.[1]
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Mechanical Properties: The incorporation of adipate esters modifies the mechanical properties
of the polymer. Typically, plasticizers lead to a decrease in tensile strength and an increase in
elongation at break, imparting flexibility.[11][12] The extent of this change varies among
different adipate esters. Polymeric adipates can offer a good balance, maintaining or even
improving mechanical properties while enhancing flexibility.[8]

Structure-Performance Relationship

The performance of adipate esters as plasticizers is directly correlated with their chemical
structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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